2-Methylindolin-1-amine hydrochloride
CAS No.: 31529-47-2
VCID: VC0195251
Molecular Formula: C9H13ClN2
Molecular Weight: 184.66 g/mol
Purity: > 95%
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Description | 2-Methylindolin-1-amine hydrochloride, also known as 1-Amino-2-methylindoline hydrochloride, is a chemical compound with the molecular formula C9H13ClN2 and a molecular weight of 184.67 . It is the hydrochloride salt of 2-methylindolin-1-amine . Synonyms for this compound include 1-AMINO-2-METHYLINDOLINE HCL, N-AMINO-2-METHYLINDOLINE, and 2,3-Dihydro-2-methyl-1H-indol-1-amine hydrochloride . This compound serves as a synthetic intermediate in the production of Indapamide, which is an antihypertensive agent and diuretic . 1-Amino-2-methylindoline hydrochloride typically appears as a light brown solid . It should be stored under an inert atmosphere in a -20°C freezer . It is slightly soluble in chloroform when heated and also slightly soluble in methanol . A related compound is 1-amino-2-methylindoline methanesulfonate, which can be formed as crystals from 1-amino-2-methylindoline dissolved in isopropanol with the addition of methanesulfonic acid . Another similar compound is 2-methylindoline, which is used in the preparation of 1-amino-2-methylindoline . |
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CAS No. | 31529-47-2 |
Product Name | 2-Methylindolin-1-amine hydrochloride |
Molecular Formula | C9H13ClN2 |
Molecular Weight | 184.66 g/mol |
IUPAC Name | 2-methyl-2,3-dihydroindol-1-amine;hydrochloride |
Standard InChI | InChI=1S/C9H12N2.ClH/c1-7-6-8-4-2-3-5-9(8)11(7)10;/h2-5,7H,6,10H2,1H3;1H |
Standard InChIKey | RITRKULRSHGFQQ-UHFFFAOYSA-N |
SMILES | CC1CC2=CC=CC=C2N1N.Cl |
Canonical SMILES | CC1CC2=CC=CC=C2N1N.Cl |
Appearance | Solid |
Purity | > 95% |
Synonyms | 1-Amino-2-Methylindoline HCl |
PubChem Compound | 2737616 |
Last Modified | Aug 15 2023 |
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